1-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)-N-methylmethanamine
CAS No.:
Cat. No.: VC17330602
Molecular Formula: C11H21N
Molecular Weight: 167.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H21N |
|---|---|
| Molecular Weight | 167.29 g/mol |
| IUPAC Name | 1-(7,7-dimethyl-1-bicyclo[2.2.1]heptanyl)-N-methylmethanamine |
| Standard InChI | InChI=1S/C11H21N/c1-10(2)9-4-6-11(10,7-5-9)8-12-3/h9,12H,4-8H2,1-3H3 |
| Standard InChI Key | GRUXZZLZJDSZEO-UHFFFAOYSA-N |
| Canonical SMILES | CC1(C2CCC1(CC2)CNC)C |
Introduction
1-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)-N-methylmethanamine is a chemical compound with the PubChem CID 129930883. It is a derivative of 7,7-dimethylbicyclo[2.2.1]heptane, which is known as apocamphane. This compound is of interest in various chemical and pharmaceutical research contexts due to its unique structure and potential applications.
Applications and Research Findings
While specific applications of 1-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)-N-methylmethanamine are not extensively documented, compounds with similar structures are often studied for their potential in pharmaceuticals, agrochemicals, or as intermediates in organic synthesis. The bicyclic structure provides a rigid framework that can be useful in designing molecules with specific biological activities.
Related Compounds
-
7,7-Dimethylbicyclo[2.2.1]heptan-2-one: This compound, with a ketone group, is another derivative of the bicyclo[2.2.1]heptane system. It has a molecular weight of 138.21 g/mol and is known for its use in organic synthesis .
-
({7,7-Dimethylbicyclo[2.2.1]heptan-1-yl}methyl)(methyl)amine hydrochloride: This compound is a hydrochloride salt of the amine, with a molecular weight of 203.75 g/mol. It is closely related to the compound of interest but includes a hydrochloride salt form .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume